Cas no 10065-72-2 ((S)-Methyl 2-aminopropanoate)

(S)-Methyl 2-aminopropanoate is a chiral ester derivative of alanine, commonly used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (S)-configuration makes it valuable for asymmetric synthesis, particularly in the production of enantiomerically pure compounds. The methyl ester group enhances solubility in organic solvents, facilitating reactions such as peptide coupling or reductive amination. This compound is often employed in the synthesis of bioactive molecules, including APIs and fine chemicals, where precise chirality is critical. Its stability under mild conditions and compatibility with a range of reagents further contribute to its utility in laboratory and industrial settings.

(S)-Methyl 2-aminopropanoate structure

Product Name:(S)-Methyl 2-aminopropanoate

CAS No:10065-72-2

MF:C₄H₉NO₂

MW:103.119761228561

CID:139697

PubChem ID:82335

Update Time:2025-08-05

(S)-Methyl 2-aminopropanoate Chemical and Physical Properties

Names and Identifiers

- (S)-Methyl 2-aminopropanoate
- L-Alanine, methyl ester
- methyl L-alaninate
- (2S)-2-Aminopropanoic acid methyl ester
- (2S)-2-Aminopropionic acid methyl ester
- (L)-alanine methyl ester
- (S)-alanine methyl ester
- alanine methyl ester
- Einecs 233-201-9
- H2N-Ala-OMe
- H-L-Ala-OMe
- Mehtyl (2S)-2-aminopropanoate
- Mehtyl (2S)-2-aminopropionate
- Mehtyl (S)-2-aminopropionate
- Methyl alaninate
- S-Methyl-2-aMinopropionate
- SCHEMBL72838
- NS00082506
- Ala-OMe
- AKOS016843082
- H2N-(L)-Ala-OMe
- CHEMBL590283
- alanine methylester
- L-.alpha.-Alanine methyl ester
- Q27463019
- (L)-Ala-OMe
- 10065-72-2
- methyl (2S)-2-aminopropanoate
- EN300-54729
- (+)-L-Alanine methyl ester
- (S)-methyl2-aminopropanoate
- DTXSID40905646
- H-Ala-OMe
- NS00082529
- Methyl 2-aminopropanoate #
- Alanine, methyl ester, L-
- D-ALANYL ESTER
- L-alpha-Alanine methyl ester
- DB-187583
- G83675
- MDL： MFCD00047910
- Inchi： 1S/C4H9NO2/c1-3(5)4(6)7-2/h3H,5H2,1-2H3/t3-/m0/s1
- InChI Key： DWKPPFQULDPWHX-VKHMYHEASA-N
- SMILES： O(C)C([C@H](C)N)=O

Computed Properties

Exact Mass: 103.06300
Monoisotopic Mass: 103.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 72.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3A^2
XLogP3: -0.4

Experimental Properties

Density: 1.01
Boiling Point: 101.5°Cat760mmHg
Flash Point: °C
Refractive Index: 1.42
PSA: 52.32000
LogP: 0.20690

(S)-Methyl 2-aminopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM280350-1g	(S)-Methyl 2-aminopropanoate	10065-72-2	95%	1g	$430	2021-06-09
Chemenu	CM280350-1g	(S)-Methyl 2-aminopropanoate	10065-72-2	95%	1g	$430	2022-06-14
Enamine	EN300-54729-0.05g	methyl (2S)-2-aminopropanoate	10065-72-2		0.05g	$19.0	2023-02-10
Enamine	EN300-54729-0.1g	methyl (2S)-2-aminopropanoate	10065-72-2		0.1g	$19.0	2023-02-10
Enamine	EN300-54729-0.25g	methyl (2S)-2-aminopropanoate	10065-72-2		0.25g	$19.0	2023-02-10
Enamine	EN300-54729-0.5g	methyl (2S)-2-aminopropanoate	10065-72-2		0.5g	$21.0	2023-02-10
Enamine	EN300-54729-1.0g	methyl (2S)-2-aminopropanoate	10065-72-2		1g	$0.0	2023-06-07
Enamine	EN300-54729-2.5g	methyl (2S)-2-aminopropanoate	10065-72-2		2.5g	$27.0	2023-02-10
Enamine	EN300-54729-5.0g	methyl (2S)-2-aminopropanoate	10065-72-2		5.0g	$29.0	2023-02-10
Enamine	EN300-54729-10.0g	methyl (2S)-2-aminopropanoate	10065-72-2		10.0g	$32.0	2023-02-10